N-1H-benzimidazol-2-yl-4-bromobenzamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-4-bromobenzamide
• InChI: InChI=1S/C14H10BrN3O/c15-10-7-5-9(6-8-10)13(19)18-14-16-11-3-1-2-4-12(11)17-14/h1-8H,(H2,16,17,18,19)
• InChI Key: UYUOVCOCEWUUHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C14H10BrN3O
• Molecular Weight: 316.15 g/mol

Description

N-1H-benzimidazol-2-yl-4-bromobenzamide, also known as BBIM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. BBIM is a small molecule that belongs to the class of benzimidazole derivatives, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of N-1H-benzimidazol-2-yl-4-bromobenzamide is not fully understood. However, it has been suggested that N-1H-benzimidazol-2-yl-4-bromobenzamide may exert its biological activities by binding to specific targets within cells, such as enzymes or receptors. This binding can lead to the modulation of various cellular processes, ultimately resulting in the observed biological effects.
Biochemical and Physiological Effects
N-1H-benzimidazol-2-yl-4-bromobenzamide has been shown to have various biochemical and physiological effects. It has been reported to induce DNA damage and inhibit DNA repair mechanisms, leading to the inhibition of cancer cell growth. N-1H-benzimidazol-2-yl-4-bromobenzamide has also been found to disrupt bacterial cell wall synthesis and inhibit viral replication, leading to its antimicrobial and antiviral activities.

Advantages and Limitations for Lab Experiments

N-1H-benzimidazol-2-yl-4-bromobenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it a potential candidate for drug development. N-1H-benzimidazol-2-yl-4-bromobenzamide is also relatively easy to synthesize, making it readily available for research purposes. However, there are also limitations to using N-1H-benzimidazol-2-yl-4-bromobenzamide in lab experiments. Its mechanism of action is not fully understood, and its potential toxicity and side effects are not well characterized.

Future Directions

There are several future directions for research on N-1H-benzimidazol-2-yl-4-bromobenzamide. One potential direction is to further investigate its mechanism of action and identify its specific targets within cells. This could lead to the development of more potent and specific drugs based on N-1H-benzimidazol-2-yl-4-bromobenzamide. Another direction is to explore the potential of N-1H-benzimidazol-2-yl-4-bromobenzamide as a treatment for viral infections, such as COVID-19. Additionally, further studies are needed to determine the safety and toxicity of N-1H-benzimidazol-2-yl-4-bromobenzamide, as well as its potential side effects, before it can be considered for clinical use.
Conclusion
In conclusion, N-1H-benzimidazol-2-yl-4-bromobenzamide is a promising compound with potential applications in drug development. Its diverse biological activities make it a potential candidate for the development of new antimicrobial, antiviral, and anticancer agents. However, more research is needed to fully understand its mechanism of action and potential side effects before it can be considered for clinical use.

Synthesis Methods

N-1H-benzimidazol-2-yl-4-bromobenzamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzimidazole with 4-bromobenzoyl chloride in the presence of a base. The resulting intermediate is then subjected to further reactions, including a cyclization step, to yield N-1H-benzimidazol-2-yl-4-bromobenzamide as a final product.

Scientific Research Applications

N-1H-benzimidazol-2-yl-4-bromobenzamide has shown promising results in various scientific research studies. It has been reported to exhibit anticancer, antimicrobial, and antiviral activities. N-1H-benzimidazol-2-yl-4-bromobenzamide has been found to inhibit the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. It has also shown potent activity against various bacterial and viral strains, making it a potential candidate for the development of new antimicrobial and antiviral agents.